Cas no 1261902-15-1 (4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid
• CAS No: 1261902-15-1
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319369
• CID: 2762314
• PubChem ID: 53211288
• Update Time: 2025-10-28

4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261902-15-1
• 4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid, 95%
• AKOS012731482
• 2-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319369
• 4-(3,5-DIMETHYLPHENYL)-3-FLUOROBENZOIC ACID
• DTXSID70681305
• 4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid

• MDL： MFCD18319369
• Inchi： 1S/C15H13FO2/c1-9-5-10(2)7-12(6-9)13-4-3-11(15(17)18)8-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： PDCBGPPXJCHSLE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid

4-(3,5-Dimethylphenyl)-3-fluorobenzoic Acid (CAS 1261902-15-1): Properties, Applications, and Market Insights

4-(3,5-Dimethylphenyl)-3-fluorobenzoic acid (CAS 1261902-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated benzoic acid derivative features a unique structural motif, combining a 3,5-dimethylphenyl group with a fluorine substituent on the benzoic acid core. Its molecular formula is C₁₅H₁₃FO₂, with a molecular weight of 244.26 g/mol.

The compound's physicochemical properties make it particularly interesting for researchers. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. The presence of both electron-donating methyl groups and an electron-withdrawing fluorine atom creates interesting electronic properties that influence its reactivity and potential applications.

In pharmaceutical research, 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid serves as a valuable building block for drug discovery. Its structure makes it particularly useful in the development of small molecule inhibitors and modulators of protein-protein interactions. Recent studies have explored its potential in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and targeted therapies.

The material science applications of CAS 1261902-15-1 are equally promising. Researchers are investigating its incorporation into advanced polymer systems and liquid crystal materials, where its unique electronic properties can influence material characteristics. The compound's ability to modify intermolecular interactions makes it particularly valuable in the development of functional materials with tailored properties.

Synthetic approaches to 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid typically involve multi-step organic transformations. Common routes include Suzuki-Miyaura cross-coupling reactions between appropriately substituted aryl halides, followed by careful functional group interconversion. The synthesis requires precise control of reaction conditions to ensure high purity and yield, with most commercial suppliers offering the compound at >98% purity by HPLC analysis.

From a market perspective, demand for fluorinated aromatic compounds like 1261902-15-1 has been steadily increasing. The global market for fluorine-containing pharmaceuticals continues to expand, driven by the improved metabolic stability and bioavailability that fluorine incorporation often provides. This compound is particularly sought after by contract research organizations and academic research groups working on next-generation therapeutic agents.

Quality control of 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid typically involves comprehensive analytical characterization. Standard quality assessments include HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry confirmation. The compound should be stored under inert atmosphere at low temperatures (typically 2-8°C) to maintain stability, with proper handling in accordance with standard laboratory safety protocols.

Recent advancements in fluorine chemistry have further highlighted the importance of compounds like CAS 1261902-15-1. The strategic incorporation of fluorine atoms in drug design has become a cornerstone of modern medicinal chemistry, with approximately 20-30% of new drug candidates containing fluorine. This compound's specific substitution pattern offers unique opportunities for structure-activity relationship studies in various therapeutic areas.

For researchers considering 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid for their projects, several key factors should be considered. The compound's reactivity profile makes it particularly suitable for amide bond formation and esterification reactions, common transformations in drug discovery. Its lipophilicity parameters (predicted logP ~3.5) suggest good membrane permeability, an important consideration for bioactive molecule development.

Looking ahead, the future applications of 1261902-15-1 appear promising. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from this compound's structural features. Additionally, its potential in material science applications, particularly in the development of organic electronic materials, represents an exciting frontier for further exploration.

When sourcing 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid, researchers should prioritize suppliers with demonstrated expertise in fluorinated compound synthesis. Key considerations include batch-to-batch consistency, comprehensive analytical data, and proper documentation of storage conditions and handling procedures. Many suppliers now offer custom synthesis services to provide derivatives or analogs of this core structure for specialized research needs.

The environmental and regulatory profile of CAS 1261902-15-1 is generally favorable for research use. As with all chemical substances, proper waste disposal procedures should be followed in accordance with local regulations. The compound is typically classified as non-hazardous for transportation under standard conditions, though safety data sheets should always be consulted prior to handling.

In conclusion, 4-(3,5-dimethylphenyl)-3-fluorobenzoic acid represents a versatile and valuable compound for modern chemical research. Its unique structural features and tunable properties make it particularly relevant in today's research landscape, where fluorine chemistry and structure-based drug design continue to play pivotal roles. As research into targeted therapies and advanced materials progresses, compounds like 1261902-15-1 will likely remain important tools for scientific innovation.